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Compound of Interest

Compound Name: Acid blue 80

Cat. No.: B1200697 Get Quote

The removal of synthetic dyes from industrial effluents is a critical environmental challenge.

Acid Blue 80 (AB80), an anthraquinone dye, is a common pollutant in textile wastewater. This

guide provides a comparative overview of the adsorption performance of various materials for

the removal of Acid Blue 80, supported by experimental data from recent studies. The

information is intended for researchers, scientists, and professionals in drug development and

environmental science to aid in the selection and development of effective adsorbent materials.

Comparative Adsorption Capacities
The efficiency of an adsorbent is primarily determined by its maximum adsorption capacity

(q_max). The following table summarizes the performance of different materials in adsorbing

Acid Blue 80 under various experimental conditions.
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Adsorben
t Material

Maximum
Adsorptio
n
Capacity
(mg/g)

Temperat
ure (°C)

pH
Isotherm
Model

Kinetics
Model

Referenc
e

Activated

Carbon

(from

Nerium

oleander

fruits)

113.96 45
Low pH

favored
Langmuir

Pseudo-

second-

order

[1]

Activated

Carbon

(from

potato

residue)

173.0

(mono-

component

)

Not

Specified

Not

Specified

Sips (non-

modified)

Pseudo-

second-

order

[2]

Activated

Carbon

(from

potato

residue)

with Cu²⁺

294.7
Not

Specified

Not

Specified

Sips (non-

modified)

Pseudo-

second-

order

[2]

Chemically

Modified

Bentonite

(ANaBC18)

201 30
Not

Specified
Langmuir

Pseudo-

second-

order

[1]

Chemically

Modified

Bentonite

(NaBC18)

179 30
Not

Specified
Langmuir

Pseudo-

second-

order

[1]

Chemically

Modified

Bentonite

(ANaBC16)

170 30
Not

Specified
Langmuir

Pseudo-

second-

order

[1]
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Chemically

Modified

Bentonite

(NaBC16)

126 30
Not

Specified
Langmuir

Pseudo-

second-

order

[1]

Surfactant-

Modified

Bentonite

(CTAB-MB)

38.15 (at 1

g/L

adsorbent)

Room

Temperatur

e

7 Langmuir

Pseudo-

second-

order

[3]

Surfactant-

Modified

Bentonite

(CTAB-MB)

21.76 (at 2

g/L

adsorbent)

Room

Temperatur

e

7 Langmuir

Pseudo-

second-

order

[3]

Cu-TiO₂

Composite
22.23 25

Low pH

favored
Langmuir

Pseudo-

second-

order

[4][5]

Chitosan-

based

adsorbent

with DES

Enhanced

capacity
25-45 3.5-10

Not

specified

Pseudo-

second-

order

[1]

Key Observations:

Activated carbons demonstrate high adsorption capacities, with a notable synergistic effect

observed when used in a binary system with heavy metal ions like Cu²⁺.[2] The adsorption

capacity of activated carbon derived from Nerium oleander fruits increased with temperature.

[1]

Chemically modified bentonites show significant potential, with the type of modification (acid

activation and surfactant chain length) playing a crucial role in their adsorption capacity.[1]

Surfactant-modified bentonite provides a moderate adsorption capacity, which is influenced

by the adsorbent dosage.[3]

The Cu-TiO₂ composite exhibited a lower adsorption capacity in the studies reviewed.[4]
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The Langmuir isotherm model appears to be a good fit for the adsorption of Acid Blue 80 on

several materials, suggesting monolayer adsorption onto a homogeneous surface.[1][3][4][5]

The pseudo-second-order kinetic model was consistently found to best describe the

adsorption process, indicating that chemisorption may be the rate-limiting step.[1][2][3][4][5]

Experimental Methodologies
The following sections detail the typical experimental protocols employed in the cited

adsorption studies of Acid Blue 80.

Adsorbent Preparation
Activated Carbon: Agricultural waste materials like Nerium oleander fruits or potato residue

are often used as precursors.[1][2] The preparation typically involves washing, drying, and

chemical or physical activation processes.

Modified Bentonite: Raw bentonite is first converted to its sodium form (NaB).[1] Further

modifications can include acid activation with sulfuric acid to create ANaB.[1] Organo-

modification is achieved by exchanging the inorganic cations with alkyltrimethylammonium

bromides of varying carbon chain lengths (e.g., C16 and C18).[1] For surfactant-modified

bentonite, cetyltrimethylammonium bromide (CTAB) is used.[3]

Cu-TiO₂ Composite: These composites are synthesized through methods such as co-

precipitation.[4]

Batch Adsorption Experiments
Batch experiments are the standard method for evaluating adsorbent performance. A typical

workflow is as follows:

Preparation of Dye Solution: A stock solution of Acid Blue 80 is prepared by dissolving a

known weight of the dye in deionized water.[3][6] Working solutions of desired concentrations

are then prepared by diluting the stock solution.[3][6]

Adsorption Process: A predetermined amount of the adsorbent is added to a fixed volume of

the Acid Blue 80 solution of a specific concentration in a conical flask.[3] The mixture is then

agitated on a shaker at a constant speed and temperature for a specified contact time.[3]
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Parameter Variation: To study the effect of different factors, key parameters are varied,

including:

pH: The initial pH of the dye solution is adjusted using HCl or NaOH.

Adsorbent Dose: The amount of adsorbent added to the solution is varied.[3]

Initial Dye Concentration: The starting concentration of the Acid Blue 80 solution is

changed.[3]

Contact Time: Samples are taken at different time intervals to determine the equilibrium

time.[3]

Temperature: The experiment is conducted at different temperatures to study the

thermodynamics of the adsorption process.[4]

Sample Analysis: After the desired contact time, the solid adsorbent is separated from the

solution by centrifugation or filtration.[5] The remaining concentration of Acid Blue 80 in the

supernatant is determined using a UV-Vis spectrophotometer at its maximum absorbance

wavelength (around 626 nm).[5][7]

Data Analysis
The amount of dye adsorbed per unit mass of the adsorbent at equilibrium (q_e, in mg/g) and

at any time t (q_t, in mg/g) is calculated using the following equations:

q_e = (C_0 - C_e) * V / m

q_t = (C_0 - C_t) * V / m

Where:

C_0 is the initial dye concentration (mg/L).

C_e is the equilibrium dye concentration (mg/L).

C_t is the dye concentration at time t (mg/L).
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V is the volume of the solution (L).

m is the mass of the adsorbent (g).

The experimental data is then fitted to various isotherm models (e.g., Langmuir, Freundlich)

and kinetic models (e.g., pseudo-first-order, pseudo-second-order) to understand the

adsorption mechanism.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for a batch adsorption study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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